Cas no 1891071-09-2 (5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1891071-09-2
• MDL: MFCD31559920
• CID: 4627265
• Update Time: 2025-06-08

5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butoxycarbonylamino-pyrazolo[1,5-a]pyridine-3-carboxylic acid
• 5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid

• MDL： MFCD31559920

Additional information on 5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid

Introduction to 5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic Acid (CAS No. 1891071-09-2)

5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile applications. This compound, identified by the CAS number 1891071-09-2, has garnered considerable attention due to its potential in drug development and biological research. The presence of multiple functional groups, including the tert-butoxy carbonyl moiety and the pyrazolo[1,5-a]pyridine core, makes it a valuable scaffold for synthesizing novel therapeutic agents.

The< strong>pyrazolo[1,5-a]pyridine scaffold is a heterocyclic system that has been extensively studied for its pharmacological properties. This particular derivative, with the carboxylic acid and amide functionalities, exhibits promising characteristics for further chemical modifications. The tert-butoxy carbonyl group not only enhances the stability of the compound during synthetic processes but also provides a site for selective cleavage, allowing for the introduction of other functional groups as needed.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways. The< strong>5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid has shown potential in this regard, particularly in the context of enzyme inhibition and modulation of signaling pathways. For instance, studies have demonstrated its efficacy in inhibiting certain kinases and proteases that are implicated in cancer and inflammatory diseases. The ability to fine-tune its structure allows researchers to develop more selective and potent inhibitors.

The< strong>tert-butoxy carbonyl group is particularly noteworthy as it serves as an acylation agent, facilitating the introduction of various amine groups into the molecule. This property is crucial for generating derivatives with enhanced binding affinity to biological targets. Additionally, the pyrazolo[1,5-a]pyridine core is known for its ability to interact with a wide range of enzymes and receptors due to its aromaticity and electron-rich nature. These characteristics make it an ideal candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular docking studies have been employed to predict the binding modes of 5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid with various protein targets. These studies have provided valuable insights into how modifications at different positions of the molecule can influence its binding affinity and selectivity. Such information is instrumental in designing next-generation drugs with improved pharmacokinetic profiles.

The< strong>pyrazolo[1,5-a]pyridine scaffold has also been explored in the development of antiviral agents. Its ability to mimic natural nucleobases allows it to interfere with viral replication processes. In particular, derivatives of this scaffold have shown promise in inhibiting enzymes such as reverse transcriptase and protease, which are essential for viral replication. The< strong>5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid, with its additional functional groups, offers a unique platform for designing more effective antiviral drugs.

In conclusion, 5-{[(tert-butoxy)carbonyl]amino}pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1891071-09-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and functional groups make it an attractive scaffold for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the development of next-generation drugs.